3,4-Dihydro-1H-pyrido[1,2-a]pyrazin-6(2H)-one hydrochloride

• IUPAC Name: 1,2,3,4-tetrahydropyrido[1,2-a]pyrazin-6-one;hydrochloride
• InChI: InChI=1S/C8H10N2O.ClH/c11-8-3-1-2-7-6-9-4-5-10(7)8;/h1-3,9H,4-6H2;1H
• InChI Key: WJNHWWCWLYSSMI-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC=CC2=O)CN1.Cl
• Molecular Formula: C8H11ClN2O
• Molecular Weight: 186.64 g/mol
• CAS RN: 1421065-64-6

Description

The compound “3,4-Dihydro-1H-pyrido[1,2-a]pyrazin-6(2H)-one hydrochloride” is a type of pyridopyrazine derivative. Pyridopyrazine derivatives are often studied for their potential biological activities.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as 1H-pyrazolo[3,4-b]pyridine derivatives have been synthesized using various strategies.

Scientific Research Applications

Synthesis and Chemical Properties

• One-Pot Synthesis : A study by Tran et al. (2013) discusses a facile one-pot synthesis method for pyridopyrazine-1,6-diones, a category that includes 3,4-Dihydro-1H-pyrido[1,2-a]pyrazin-6(2H)-one hydrochloride. This method employs a sequential coupling/cyclization reaction and proceeds under mild conditions, demonstrating the compound's amenability to efficient synthesis techniques (Tran et al., 2013).

• Domino Approach to Pyrazino-Indoles and Pyrroles : In 2018, Palomba et al. described an efficient approach to synthesize biologically relevant derivatives of this compound using a domino Michael/intramolecular nucleophilic substitution pathway. This method showcases the versatility of the compound in creating various biologically significant structures (Palomba et al., 2018).

• Tautomerism Studies : Research by Kim et al. (2000) focused on the synthesis and tautomerism of related pyrido[2,3-b]pyrazines, which highlights the dynamic chemical properties and structural variations possible with compounds like this compound (Kim et al., 2000).

• Natural Occurrence and Isolation : Zhou et al. (2007) isolated a new pyrido[1,2-a]pyrazine alkaloid named xylogranatinin from the fruit of a Chinese mangrove, which is structurally related to this compound. This study suggests the occurrence of similar compounds in nature and their potential for various applications (Zhou et al., 2007).

Applications in Heterocyclic Chemistry

• Synthesis of Complex Heterocyclic Compounds : Studies like those by Kappe et al. (2003) and Menges et al. (2013) demonstrate the utility of this compound and its derivatives in the synthesis of complex heterocyclic compounds, showcasing their importance in medicinal chemistry and pharmaceutical research (Kappe et al., 2003); (Menges et al., 2013).

• Synthetic Route Studies : The work of Şener et al. (2002) and Oresic et al. (2001) on the reactions of cyclic oxalyl compounds and the synthesis of 6,12‐dihydro‐1,3,7,9‐tetramethyl‐5H, 11H‐dipyrido[1,2‐a:1′,2′‐d]pyrazine‐2,8‐dione respectively, offer insights into the synthetic routes and reactions where compounds like this compound can be utilized (Şener et al., 2002); (Oresic et al., 2001).

• New Compounds Synthesis : Researchers like Guo et al. (2011) and Eften’eva et al. (2016) have synthesized new series of compounds and derivatives utilizing this compound, indicating its role in the development of novel chemical entities (Guo et al., 2011); (Eften’eva et al., 2016).

Future Directions

While specific future directions for this compound were not found, similar compounds have been used in the development of new anti-cancer agents and full-color fluorescent materials for high-performance OLEDs. This suggests potential future applications in medicinal chemistry and materials science.